2-(4-Chloropyridin-3-yl)acetic acid hydrochloride
Overview
Description
2-(4-Chloropyridin-3-yl)acetic acid hydrochloride, also known as 4-chloro-3-pyridineacetic acid hydrochloride, is an organic compound commonly used in scientific research. It is a white crystalline solid with a melting point of 163-165 °C and a molecular weight of 187.58 g/mol. It is soluble in water and ethanol and has a pKa of 2.9. It is usually synthesized from 4-chloropyridine and acetic acid.
Scientific Research Applications
Magnetic Properties in Hydrochloride Crystals
Studies have explored the structural and magnetic properties of hydrochloride crystals based on related compounds to 2-(4-Chloropyridin-3-yl)acetic acid hydrochloride. For instance, Guo-Ping Yong et al. (2013) investigated the magnetic properties and crystal-stacking structures of hydrochloride crystals derived from similar acids, highlighting how molecular interactions can influence magnetic behavior in such crystals (Yong, Zhang, & She, 2013).
Chemical Synthesis and Biological Assessment
In the realm of chemical synthesis, derivatives of chloropyridine acids, akin to 2-(4-Chloropyridin-3-yl)acetic acid hydrochloride, have been synthesized and assessed for biological properties. V. R. Karpina et al. (2019) developed a synthesis method for novel compounds starting from 2-chloropyridine acids and conducted biological assessments of these compounds (Karpina et al., 2019).
Application in Cyclic Analogues Synthesis
The synthesis of cyclic analogues employing intermolecular processes has also been researched using acids similar to 2-(4-Chloropyridin-3-yl)acetic acid hydrochloride. For example, Susanne Petz et al. (2019) reported the synthesis of new 2-(pyrrolidine-3-yl)acetic acid derivatives, showcasing the utility of these acids in synthesizing cyclic analogues (Petz, Allmendinger, Mayer, & Wanner, 2019).
Exploration in Pesticide Synthesis
Research into the synthesis of pesticides has also incorporated similar acids. B. S. Holla et al. (2004) synthesized a range of 1,3,4-oxadiazoles starting from 2-chloropyridine-5-acetic acid, showing the potential application of these compounds in the field of pesticide development (Holla, Prasanna, Poojary, Rao, Shridhara, & Bhat, 2004).
properties
IUPAC Name |
2-(4-chloropyridin-3-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2.ClH/c8-6-1-2-9-4-5(6)3-7(10)11;/h1-2,4H,3H2,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMRHKCJNASWCIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1Cl)CC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803562-33-5 |
Source
|
| Record name | 2-(4-chloropyridin-3-yl)acetic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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